Cas no 948592-70-9 (Boronic acid, B-(5-amino-2-methoxyphenyl)-)

• Product Name: Boronic acid, B-(5-amino-2-methoxyphenyl)-
• CAS No: 948592-70-9
• MF: C₇H₁₀BNO₃
• MW: 166.970201969147
• CID: 4721864
• Update Time: 2025-08-04

Boronic acid, B-(5-amino-2-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Boronic acid, B-(5-amino-2-methoxyphenyl)-

• Inchi： 1S/C7H10BNO3/c1-12-7-3-2-5(9)4-6(7)8(10)11/h2-4,10-11H,9H2,1H3
• InChI Key： HYRARRKVKUQXDS-UHFFFAOYSA-N
• SMILES： B(C1=CC(N)=CC=C1OC)(O)O

Additional information on Boronic acid, B-(5-amino-2-methoxyphenyl)-

Boronic acid, B-(5-amino-2-methoxyphenyl)- (CAS No. 948592-70-9): A Comprehensive Overview in Modern Chemical Biology and Medicine

Boronic acid, B-(5-amino-2-methoxyphenyl)-, identified by its unique Chemical Abstracts Service (CAS) number 948592-70-9, represents a structurally intriguing compound with significant implications in the realms of chemical biology and pharmaceutical research. This organoboron derivative, characterized by its boronic acid functional group linked to a phenyl ring substituted with both an amino group at the 5-position and a methoxy group at the 2-position, has garnered attention for its versatile applications in drug discovery, molecular recognition, and synthetic chemistry.

The< strong>Boronic acid moiety in this compound is particularly noteworthy due to its ability to form stable complexes with diols, a property that has been exploited in various biochemical and medicinal applications. Boronic acids are well-known for their role as key intermediates in the synthesis of boronate esters, which exhibit remarkable binding affinity to certain biological targets. This characteristic makes Boronic acid, B-(5-amino-2-methoxyphenyl)- a valuable tool in the development of novel therapeutic agents.

In recent years, the< strong>5-amino-2-methoxyphenyl substituent has been extensively studied for its potential in modulating biological pathways. The amino group provides a site for further functionalization, enabling the creation of more complex derivatives with tailored properties. Meanwhile, the methoxy group introduces hydrophobicity and can influence the compound's solubility and bioavailability. Together, these structural features contribute to the compound's versatility in pharmaceutical applications.

The pharmaceutical industry has shown particular interest in< strong>Boronic acid derivatives, especially those incorporating< strong>Boronic acid, B-(5-amino-2-methoxyphenyl)-. One of the most prominent examples is the class of protease inhibitors that utilize boronic acids to achieve potent inhibition of target enzymes. These inhibitors have been successfully employed in the treatment of various diseases, including cancer and infectious disorders. The ability of boronic acids to form reversible covalent bonds with enzyme active sites allows for high specificity and efficacy.

Recent advancements in medicinal chemistry have highlighted the potential of< strong>Boronic acid, B-(5-amino-2-methoxyphenyl)- as a scaffold for developing new drug candidates. Researchers have leveraged its unique structural features to design molecules that interact selectively with biological targets. For instance, studies have demonstrated its utility in creating inhibitors of kinases and other enzymes implicated in signal transduction pathways. These inhibitors hold promise for treating conditions such as inflammation and autoimmune diseases.

The synthetic chemistry of< strong>Boronic acid, B-(5-amino-2-methoxyphenyl)- is another area where it has made significant contributions. The compound serves as a precursor for synthesizing more complex boron-containing molecules through various reactions such as Suzuki-Miyaura cross-coupling. This reaction is particularly valuable in organic synthesis due to its high efficiency and broad applicability. The introduction of< strong>5-amino-2-methoxyphenyl groups into boronate esters allows for further derivatization, enabling chemists to tailor molecular properties for specific applications.

In addition to its pharmaceutical applications, Boronic acid, B-(5-amino-2-methoxyphenyl)- has found utility in materials science and nanotechnology. Its ability to form stable complexes with diols has been exploited in the development of self-assembling materials and supramolecular structures. These materials exhibit unique properties that make them suitable for applications such as drug delivery systems and sensors.

The biocatalytic potential of< strong>Boronic acid derivatives, including< strong>Boronic acid, B-(5-amino-2-methoxyphenyl)-, has also been explored. Enzymes known as boronases catalyze reactions involving boron-containing compounds, making them promising tools for biocatalysis and industrial processes. Researchers have harnessed these enzymes to develop novel synthetic routes that are more environmentally friendly and efficient compared to traditional chemical methods.

The future prospects for< strong>Boronic acid, B-(5-amino-2-methoxyphenyl)- are vast and multifaceted. Ongoing research continues to uncover new applications in drug discovery, materials science, and biotechnology. As our understanding of biological systems grows, so does the potential for this versatile compound to contribute to innovative solutions across multiple disciplines.

In conclusion,< strong>Boronic acid, B-(5-amino-2-methoxyphenyl)- (CAS No. 948592-70-9) stands as a testament to the power of specialized molecular design in addressing complex challenges in modern science and medicine. Its unique structural features make it an invaluable asset in pharmaceutical research, synthetic chemistry, and materials science alike.